2,4-Dinitro-1-(1,1,2,2-tetrafluoroethoxy)benzene
Overview
Description
2,4-Dinitro-1-(1,1,2,2-tetrafluoroethoxy)benzene is a chemical compound with the molecular formula C8H4F4N2O5 . It has a molecular weight of 284.12 Da .
Molecular Structure Analysis
The molecule contains a total of 23 bonds, including 19 non-H bonds, 10 multiple bonds, 4 rotatable bonds, 4 double bonds, 6 aromatic bonds, 1 six-membered ring, 2 nitro groups (aromatic), and 1 ether (aromatic) .Physical And Chemical Properties Analysis
The physical form of 2,4-Dinitro-1-(1,1,2,2-tetrafluoroethoxy)benzene is an oil .Scientific Research Applications
- Application : Researchers employ DNFB to elucidate the order of amino acids within proteins, aiding in protein structure determination and functional studies .
- Application : It is used to modify proteins and peptides by selectively reacting with amino groups. This modification helps researchers study protein function, interactions, and post-translational modifications .
- Application : Researchers use DNFB as a derivatization reagent to enhance the detectability and separation of amino acids and peptides in high-performance liquid chromatography (HPLC) or gas chromatography (GC) .
- Application : It can be incorporated into synthetic routes to create novel molecules or functionalize existing ones. Additionally, DNFB can be used to derivatize other compounds for analytical purposes .
- Application : Researchers explore its use in modifying surfaces, coatings, or materials to impart specific properties, such as hydrophobicity or chemical reactivity .
- Application : High-quality reference standards are essential for accurate results in pharmaceutical testing. Researchers use DNFB as a benchmark compound for quality control and method validation .
Amino Acid Sequencing
Alkylating Agent
Chromatography
Chemical Synthesis and Derivatization
Material Science and Surface Modification
Pharmaceutical Testing and Reference Standards
Safety and Hazards
Mechanism of Action
Target of Action
Similar compounds, such as 1-fluoro-2,4-dinitrobenzene, are known to react with the amino group of amino acids .
Mode of Action
This could result in the formation of dinitrophenyl-amino acids .
Biochemical Pathways
The formation of dinitrophenyl-amino acids could potentially impact protein synthesis and function .
Result of Action
Potential effects could be inferred based on its possible role as an alkylating agent .
Action Environment
Environmental factors such as temperature, pH, and the presence of other compounds could potentially influence the action, efficacy, and stability of 2,4-Dinitro-1-(1,1,2,2-tetrafluoroethoxy)benzene . .
properties
IUPAC Name |
2,4-dinitro-1-(1,1,2,2-tetrafluoroethoxy)benzene | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H4F4N2O5/c9-7(10)8(11,12)19-6-2-1-4(13(15)16)3-5(6)14(17)18/h1-3,7H | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PPEJTWQARACQTQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1[N+](=O)[O-])[N+](=O)[O-])OC(C(F)F)(F)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H4F4N2O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
284.12 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2,4-Dinitro-1-(1,1,2,2-tetrafluoroethoxy)benzene |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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